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This guide provides a comprehensive comparison of the efficacy of different broflanilide
formulations as evaluated in experimental hut trials. The primary focus is on the indoor residual

spraying (IRS) formulation, VECTRON™ T500, due to the extensive availability of public data.

This document is intended for researchers, scientists, and drug development professionals

interested in the performance of broflanilide-based vector control tools.

Executive Summary
Broflanilide is a novel insecticide belonging to the meta-diamide class, which acts as a non-

competitive allosteric modulator of the GABA-gated chloride channel in insects.[1][2] This

unique mode of action makes it a valuable tool in insecticide resistance management

strategies, as it does not show cross-resistance with existing insecticide classes.[1][2]

Experimental hut trials, which simulate real-world conditions, have been crucial in evaluating

the efficacy of broflanilide formulations against malaria vectors.

This guide summarizes the key findings from these trials, presenting quantitative data on the

mortality rates, blood-feeding inhibition, and residual efficacy of broflanilide formulations.

Detailed experimental protocols are provided to allow for a thorough understanding of the study

methodologies.

Broflanilide Formulations: An Overview
Currently, the most widely tested broflanilide formulation in experimental hut trials is a 50%

wettable powder (50WP) for indoor residual spraying, which has been branded as
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VECTRON™ T500.[1] While the development of other formulations, such as insecticide-treated

nets (ITNs), is anticipated, published data from experimental hut trials for these formulations

are not yet widely available. Therefore, this guide will focus on the extensive data available for

the IRS formulation.

Efficacy of Broflanilide IRS Formulation
(VECTRON™ T500)
Experimental hut trials have been conducted in various African settings to evaluate the efficacy

of VECTRON™ T500 against both pyrethroid-susceptible and -resistant strains of Anopheles

mosquitoes. These studies have consistently demonstrated the high efficacy and long-lasting

residual activity of this formulation.

Data from Experimental Hut Trials
The following tables summarize the key efficacy data from experimental hut trials of

VECTRON™ T500.

Table 1: Mortality Rates of Wild Anopheles gambiae s.l. in Experimental Huts Treated with

VECTRON™ T500 in Burkina Faso

Treatment (Dosage) Wall Surface Overall Mortality (%)

VECTRON™ T500 (100

mg/m²)
Concrete 55 - 73

VECTRON™ T500 (150

mg/m²)
Mud 55 - 73

Actellic® 300CS (1000 mg/m²) Concrete & Mud Not specified

Untreated Control Concrete & Mud <10

Source: Gates Open Research

Table 2: Residual Efficacy of VECTRON™ T500 against Anopheles gambiae s.s. (Kisumu

strain) in Cone Bioassays in Experimental Huts in Tanzania

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/33657179/
https://www.benchchem.com/product/b1440678?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1440678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Formulation & Dosage Wall Surface
Duration of Efficacy (≥80%
mortality)

Prototype (B2) 50 mg/m² Concrete >8 months

Prototype (B2) 100 mg/m² Concrete >8 months

Prototype (B2) 200 mg/m² Concrete >8 months

Prototype (B2) 50 mg/m² Mud 3 months

Prototype (B2) 100 mg/m² Mud 3 months

Prototype (B2) 200 mg/m² Mud >8 months

Improved (B3) 100 mg/m² Concrete >7 months

Improved (B3) 150 mg/m² Concrete >7 months

Improved (B3) 100 mg/m² Mud 5-6 months

Improved (B3) 150 mg/m² Mud >7 months

Source: PLOS ONE

Table 3: Blood-Feeding Inhibition of Wild Anopheles arabiensis in Experimental Huts Treated

with Broflanilide 50WP in Tanzania (First Trial)
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Treatment (Dosage) Wall Surface
Blood-Feeding
Success (%)

Blood-Feeding
Inhibition (%)

Broflanilide 50WP (50

mg/m²)
Concrete 57 23

Broflanilide 50WP

(100 mg/m²)
Concrete 65 12

Broflanilide 50WP

(200 mg/m²)
Concrete 60 19

Broflanilide 50WP (50

mg/m²)
Mud 71 4

Broflanilide 50WP

(100 mg/m²)
Mud 68 8

Broflanilide 50WP

(200 mg/m²)
Mud 69 7

Pirimiphos-methyl

1000 mg/m²
Concrete 45 39

Pirimiphos-methyl

1000 mg/m²
Mud 55 26

Untreated Control - 74 -

Source: PLOS ONE

Experimental Protocols
The experimental hut trials cited in this guide followed standardized protocols to ensure the

quality and comparability of the data.

Experimental Hut Design
The trials were conducted in experimental huts designed to simulate local housing conditions.

These huts are typically constructed with materials such as concrete blocks or mud bricks for
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the walls and corrugated iron for the roofs. The huts are designed with veranda traps to capture

exiting mosquitoes and prevent the entry of predators.

Mosquito Species
The efficacy of broflanilide formulations was evaluated against major malaria vectors,

including pyrethroid-resistant and susceptible strains of Anopheles gambiae s.s., Anopheles

arabiensis, and wild Anopheles gambiae s.l. populations.

Insecticide Application
For IRS formulations, the interior walls and ceilings of the experimental huts were sprayed with

the specified dosage of the insecticide using a compression sprayer.

Data Collection and Analysis
The primary outcomes measured in these trials included:

Mortality: The proportion of mosquitoes found dead in the huts or that died within 24-72

hours of collection.

Blood-feeding inhibition: The reduction in the proportion of blood-fed mosquitoes in the

treated huts compared to the untreated control huts.

Exiting rates: The proportion of mosquitoes that exited the huts and were collected in the

veranda traps.

Cone bioassays were also conducted on the treated surfaces at regular intervals to assess the

residual efficacy of the insecticide over time.

Visualizations
Experimental Workflow
The following diagram illustrates the typical workflow of an experimental hut trial for evaluating

an IRS product.
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Caption: Experimental hut trial workflow for IRS evaluation.
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Signaling Pathway of Broflanilide
Broflanilide acts on the GABA-gated chloride channel in the insect nervous system. The

following diagram illustrates this mode of action.

Caption: Broflanilide's allosteric modulation of the GABA receptor.

Conclusion and Future Directions
The available data from experimental hut trials robustly support the efficacy of the broflanilide
IRS formulation, VECTRON™ T500, in providing high and long-lasting control of malaria

vectors, including pyrethroid-resistant strains. Its unique mode of action positions it as a

valuable tool for insecticide resistance management.

A significant data gap exists for other broflanilide formulations, particularly insecticide-treated

nets. To enable a comprehensive comparison and to fully understand the potential of

broflanilide in various vector control strategies, further research and public dissemination of

experimental hut trial data for broflanilide-based ITNs are crucial. Such data will be

instrumental in guiding public health decisions and optimizing the deployment of this novel

insecticide class for malaria control.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1440678#efficacy-comparison-of-broflanilide-
formulations-in-experimental-hut-trials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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